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Compound of Interest

Compound Name: Sodium ionophore VIII

Cat. No.: B062087 Get Quote

Technical Support Center: Sodium Ionophore
VIII
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for handling and disposal of Sodium
Ionophore VIII.

Frequently Asked Questions (FAQs)
Q1: What is Sodium Ionophore VIII?

A1: Sodium Ionophore VIII is a chemical compound with the molecular formula C45H84O12.

[1] It is primarily used as a sodium-selective ionophore in the preparation of ion-selective

electrodes (ISEs) for the measurement of sodium ion concentrations in aqueous solutions.[2][3]

Ionophores are lipid-soluble molecules that bind to specific ions and facilitate their transport

across lipid membranes.

Q2: What are the main applications of Sodium Ionophore VIII?

A2: The primary application of Sodium Ionophore VIII is in the fabrication of sodium-selective

electrodes. These electrodes are used in various fields, including clinical chemistry for

analyzing serum or urine sodium levels, environmental monitoring, and in research laboratories

for a wide range of applications requiring the measurement of sodium ion activity.[4]
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Q3: What are the physical and chemical properties of Sodium Ionophore VIII?

A3: The key physical and chemical properties of Sodium Ionophore VIII are summarized in

the table below.

Q4: How should I store Sodium Ionophore VIII?

A4: Sodium Ionophore VIII should be stored in a tightly closed container in a dry, cool, and

well-ventilated place.[1][5] The recommended storage temperature is typically between 2-8°C.

[1] It should be stored away from incompatible materials and foodstuff containers.[5]
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Issue Possible Cause Solution

Inaccurate or unstable ISE

readings

1. Improper membrane

conditioning.2. Presence of

interfering ions.3. Air bubbles

trapped at the electrode-

solution interface.4.

Contamination of the sample

or electrode.

1. Ensure the ISE membrane

is conditioned according to the

manufacturer's instructions

before use.2. Check the

sample for high concentrations

of interfering ions (e.g., K+,

Li+, Ca2+). If present, consider

using a masking agent or a

more selective ionophore.3.

Gently tap the electrode to

dislodge any air bubbles.4.

Clean the electrode as per the

manufacturer's guidelines and

use fresh, uncontaminated

samples and standards.

Slow electrode response time

1. Aging or fouled ISE

membrane.2. Low sample

temperature.

1. The ISE membrane may

need to be replaced if it is old

or has been exposed to harsh

conditions.2. Allow the sample

to reach ambient temperature

before measurement, or

calibrate the electrode at the

same temperature as the

samples.

Difficulty dissolving Sodium

Ionophore VIII

1. Use of an inappropriate

solvent.2. Insufficient mixing.

1. Refer to the solubility data to

select an appropriate solvent.

Tetrahydrofuran (THF) is

commonly used for preparing

ISE membrane cocktails.2.

Use gentle vortexing or

sonication to aid dissolution.

Avoid excessive heating, which

could degrade the ionophore.
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Quantitative Data Summary
Property Value Source

Molecular Formula C45H84O12 [1]

Molecular Weight 817.1 g/mol [6]

CAS Number 174752-42-2 [1][6]

PSA (Polar Surface Area) 126 Å² [1]

XLogP3 11.1 [1]

Storage Temperature 2-8°C [1]

Experimental Protocols
Preparation of a Sodium Ion-Selective Electrode
Membrane
This protocol describes the preparation of a PVC-based membrane for a sodium ion-selective

electrode using Sodium Ionophore VIII.

Materials:

Sodium Ionophore VIII

Poly(vinyl chloride) (PVC), high molecular weight

Plasticizer (e.g., 2-Nitrophenyl octyl ether, NPOE)

Anionic additive (e.g., Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate, NaTFPB)

Tetrahydrofuran (THF), anhydrous

Procedure:

Prepare the membrane cocktail: In a clean, dry glass vial, dissolve precise amounts of

Sodium Ionophore VIII, PVC, the plasticizer, and the anionic additive in THF. A typical
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composition might be 1-2% ionophore, 30-33% PVC, and 65-68% plasticizer, with a small

amount of anionic additive (e.g., 50 mol% relative to the ionophore).

Mix thoroughly: Gently swirl or vortex the vial until all components are completely dissolved

and the solution is homogeneous.

Cast the membrane: Place a glass ring or other suitable casting mold on a clean, flat glass

plate. Carefully pour the membrane cocktail into the ring.

Evaporate the solvent: Cover the casting assembly with a watch glass and allow the THF to

evaporate slowly in a dust-free environment at room temperature for at least 24 hours.

Cut and mount the membrane: Once the membrane is dry and transparent, carefully cut a

small disc (e.g., 5-7 mm in diameter) from the cast film. Mount the membrane disc into an

ISE body.

Add internal filling solution: Fill the electrode body with the internal filling solution (e.g., 0.1 M

NaCl).

Condition the electrode: Condition the newly prepared electrode by soaking it in a 0.1 M

NaCl solution for several hours (e.g., 12-24 hours) before calibration and use.

Safety and Disposal
Handling Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat, when handling Sodium Ionophore VIII.[5]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid the formation and inhalation of dust or aerosols.[5]

Avoid Contact: Avoid direct contact with skin and eyes.[5] In case of contact, rinse the

affected area thoroughly with water.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.

Disposal Guidelines
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Waste Classification: This material should be disposed of as hazardous waste.

Disposal Method: Do not allow the product to enter drains or waterways.[7] Dispose of the

waste material in accordance with national, state, and local regulations. It is recommended

to use a licensed professional waste disposal service.[7]

Container Disposal: Empty containers should be treated as hazardous waste and disposed

of in the same manner as the product itself.[7] Do not reuse empty containers.[7]

Visualizations
Caption: Safe handling and disposal workflow for Sodium Ionophore VIII.

Caption: General experimental workflow for using an ionophore in an ISE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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